Cas no 100696-05-7 (2-(4-methylpiperazin-1-yl)cyclohexan-1-ol)

• Product Name: 2-(4-methylpiperazin-1-yl)cyclohexan-1-ol
• CAS No: 100696-05-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 1126176
• PubChem ID: 13447993
• Update Time: 2025-04-20

2-(4-methylpiperazin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)cyclohexan-1-ol
• (+-)-trans-2-(4-Methyl-piperazino)-cyclohexanol
• TRANS-2-(4-METHYLPIPERAZIN-1-YL)CYCLOHEXANOL
• SureCN8154978
• ACMC-20m3ro
• Cyclohexanol, 2-(4-methyl-1-piperazinyl)-, trans-
• AGN-PC-00MLPS
• AKOS009123796
• F1905-1057
• CHEMBL2261809
• 91824-00-9
• DTXSID20541107
• 100696-05-7
• SCHEMBL8154978

• Inchi： 1S/C11H22N2O/c1-12-6-8-13(9-7-12)10-4-2-3-5-11(10)14/h10-11,14H,2-9H2,1H3
• InChI Key： XNPIZFXPYIILPL-UHFFFAOYSA-N
• SMILES： OC1CCCCC1N1CCN(C)CC1

Computed Properties

• Exact Mass: 198.17336
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71